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Compound of Interest

Compound Name: Emodin-d4

Cat. No.: B15621499 Get Quote

The initial section of the CoA provides fundamental information to identify and handle the

compound. This includes the chemical name, CAS number for both the deuterated and

unlabeled forms, molecular formula, and molecular weight.[3]

Parameter Data Source

Product Name Emodin-d4 [4]

Synonyms

1,3,8-Trihydroxy-6-methyl-

9,10-anthracenedione-d4,

Frangula emodin-d4

[4][5]

CAS Number 132796-52-2 [4][6]

Unlabeled CAS 518-82-1 [4][7]

Molecular Formula C₁₅H₆D₄O₅ [4]

Molecular Weight 274.26 g/mol [4]

Appearance Solid

Long-Term Storage -20°C
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This core section quantifies the quality of the Emodin-d4 standard. It summarizes the results

from various analytical techniques used to determine chemical purity, identity, and isotopic

enrichment. Each test provides a crucial piece of evidence supporting the material's suitability

as an internal standard.[3][8]

Analytical Test Method Purpose
Typical
Specification/Resul
t

Chemical Purity

High-Performance

Liquid

Chromatography

(HPLC)

To quantify the

percentage of the

Emodin-d4 compound

relative to any

unlabeled emodin or

other chemical

impurities.

≥98%

Identity Confirmation
Mass Spectrometry

(MS)

To confirm the

molecular weight of

the deuterated

compound, verifying

the presence of the

deuterium atoms.

Conforms to structure

Identity & Structure
¹H Nuclear Magnetic

Resonance (¹H-NMR)

To confirm the

chemical structure

and the positions of

deuterium labeling

through the absence

of specific proton

signals.

Conforms to structure

Isotopic Enrichment

Mass Spectrometry

(MS) or Quantitative

NMR (qNMR)

To determine the

percentage of the

deuterated species

relative to all isotopic

variants (d₀, d₁, d₂,

d₃).

≥99 atom % D
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Mandatory Visualizations: Analytical Workflows
To ensure clarity, the processes for characterizing Emodin-d4 are outlined below. These

diagrams illustrate the logical flow from sample preparation to final data analysis for each key

analytical technique.

Caption: High-level workflow for the synthesis, purification, and analytical certification of

Emodin-d4.

Caption: Step-by-step process for determining the chemical purity of Emodin-d4 via HPLC.

Caption: Workflow for confirming molecular identity and isotopic enrichment of Emodin-d4
using Mass Spectrometry.

Detailed Experimental Protocols
This section provides the methodologies for the key analytical experiments cited in the CoA.

These protocols are representative of standard practices in the field for the analysis of emodin

and related deuterated compounds.

A. Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of Emodin-d4 is determined by assessing the main component's peak

area as a percentage of the total peak area in the chromatogram.

Instrumentation: HPLC system with a Photodiode Array (PDA) or UV detector.

Column: Reversed-phase C18 column (e.g., Waters Symmetry C18, 4.6 × 250 mm, 5 µm).[9]

Mobile Phase: An isocratic or gradient mixture of an aqueous phase (e.g., water with 0.1%

formic acid) and an organic phase (e.g., methanol or acetonitrile). A typical starting condition

could be a 55:45 mixture of acetonitrile and 2% acetic acid.[10][11]

Flow Rate: 1.0 mL/min.[12]

Column Temperature: 35 °C.[9]
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Detection Wavelength: Emodin has strong absorbance at multiple wavelengths; common

choices include 280 nm, 287 nm, or 436 nm.[9][10]

Injection Volume: 10-20 µL.[12]

Procedure:

A stock solution of Emodin-d4 is prepared in a suitable solvent like methanol or DMSO.

The solution is injected into the HPLC system.

The components are separated on the column based on their polarity.

The detector records the absorbance of the eluting components over time, generating a

chromatogram.

The area of the peak corresponding to Emodin-d4 is integrated and compared to the total

area of all peaks to calculate the percentage purity.

B. Identity Confirmation by Mass Spectrometry (MS)
MS is used to confirm the molecular weight of Emodin-d4, which should be approximately 4

Daltons higher than its unlabeled counterpart, confirming successful deuteration.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system

(LC-MS).

Ionization Mode: Electrospray Ionization (ESI), typically in negative ion mode (API-ESI) for

phenolic compounds like emodin.[13]

Analysis Mode: Full scan to observe the molecular ion. The expected ion for Emodin

(C₁₅H₁₀O₅, MW=270.24) in negative mode is [M-H]⁻ at m/z 269. For Emodin-d4
(C₁₅H₆D₄O₅, MW=274.26), the expected ion is [M-H]⁻ at m/z 273.[4][13]

Procedure:

A dilute solution of Emodin-d4 is infused directly or injected via an LC system into the

mass spectrometer.
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The molecules are ionized in the ESI source.

The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer.

A mass spectrum is generated, plotting ion intensity versus m/z.

The spectrum is examined for the presence of the expected molecular ion, confirming the

identity and incorporation of four deuterium atoms.

C. Structural Confirmation and Isotopic Purity by NMR
Spectroscopy
¹H-NMR confirms the molecular structure and the specific locations of deuterium labeling. The

absence of proton signals at the deuterated positions is the primary indicator. Quantitative

NMR (qNMR) can also be used to determine chemical purity against a certified standard.[14]

Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400

MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble, such as DMSO-d₆ or Methanol-

d₄.[14]

Procedure for Structural Confirmation:

The Emodin-d4 sample is dissolved in the chosen deuterated solvent.

A ¹H-NMR spectrum is acquired.

The spectrum is compared to that of an authentic, unlabeled Emodin standard.

Successful deuteration is confirmed by the disappearance or significant reduction of

proton signals at the labeled positions (typically aromatic protons).[15]

Procedure for Isotopic Enrichment:

High-resolution mass spectrometry is often the preferred method for determining isotopic

enrichment. The relative intensities of the mass peaks for the d₄, d₃, d₂, d₁, and d₀ species

are measured.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://synapse.koreamed.org/upload/synapsedata/pdfdata/0228nps/nps-25-222.pdf
https://synapse.koreamed.org/upload/synapsedata/pdfdata/0228nps/nps-25-222.pdf
https://www.benchchem.com/product/b15621499?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://pubs.rsc.org/en/content/articlelanding/2023/ay/d2ay01980a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The isotopic purity is calculated as the intensity of the desired d₄ ion divided by the sum of

intensities of all isotopic species.[15]

This comprehensive approach to analysis ensures that each lot of Emodin-d4 meets the

stringent quality requirements for its use as a reliable internal standard in demanding research

and regulated environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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